Cas no 2168833-33-6 (1-(3,3,5,5-tetramethylcyclohexyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3,3,5,5-tetramethylcyclohexyl)cyclopropane-1-carboxylic acid
• CAS No: 2168833-33-6
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 5945675
• PubChem ID: 165523070
• Update Time: 2025-05-25

1-(3,3,5,5-tetramethylcyclohexyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,3,5,5-tetramethylcyclohexyl)cyclopropane-1-carboxylic acid
• 2168833-33-6
• EN300-1451768

• Inchi： 1S/C14H24O2/c1-12(2)7-10(8-13(3,4)9-12)14(5-6-14)11(15)16/h10H,5-9H2,1-4H3,(H,15,16)
• InChI Key： ZNRKMRRLULYDSI-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)C1CC(C)(C)CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 224.177630004g/mol
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3,3,5,5-tetramethylcyclohexyl)cyclopropane-1-carboxylic acid

1-(3,3,5,5-Tetramethylcyclohexyl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2168833-33-6, known as 1-(3,3,5,5-tetramethylcyclohexyl)cyclopropane-1-carboxylic acid, is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted cyclohexane moiety. The cyclopropane ring is a three-membered ring with significant ring strain, making it highly reactive and interesting for various chemical transformations. The tetramethylcyclohexyl group adds bulk and steric hindrance to the molecule, influencing its physical properties and reactivity.

Recent studies have highlighted the potential of this compound in drug discovery and material synthesis. Its cyclopropane core has been shown to exhibit unique electronic properties, making it a promising candidate for designing novel pharmaceutical agents. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules with improved pharmacokinetic profiles. For instance, the steric bulk provided by the tetramethylcyclohexyl group can enhance the molecule's stability and bioavailability when used in drug design.

In terms of synthesis, this compound can be prepared via a variety of methods, including ring-opening reactions of strained rings or through direct coupling reactions. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclopropane ring. These methods have been optimized in recent years to improve yield and selectivity, making the synthesis of this compound more accessible for research purposes.

The physical properties of 1-(3,3,5,5-tetramethylcyclohexyl)cyclopropane-1-carboxylic acid are also worth noting. Its melting point and solubility characteristics make it suitable for various applications in both academic and industrial settings. The presence of the carboxylic acid group introduces acidity to the molecule, which can be exploited in reactions such as esterification or amidation. These functional group transformations are essential in organic synthesis and have been extensively studied in recent literature.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Recent research has focused on its biodegradability under different conditions, revealing that its steric hindrance may slow down microbial degradation processes. This information is valuable for industries aiming to develop sustainable chemical processes.

In conclusion, 1-(3,3,5,5-tetramethylcyclohexyl)cyclopropane-1-carboxylic acid (CAS No. 2168833-33-6) is a versatile compound with a rich potential for exploration in multiple scientific domains. Its unique structure and reactivity continue to inspire innovative research directions, ensuring its relevance in both academic and industrial contexts.